azane;3,5-dinitro-4-(1-phenyltetrazol-5-yl)sulfanylbenzoic acid
Overview
Description
The “azane;3,5-dinitro-4-(1-phenyltetrazol-5-yl)sulfanylbenzoic acid” refers to a concentrated extract where the ratio of the raw material to the final extract is 10:1. This means that 10 parts of the raw material are used to produce 1 part of the extract. Aqueous extracts are typically derived using water as the solvent, making them suitable for applications where non-toxic and environmentally friendly solvents are required.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of aqueous extracts generally involves the following steps:
Selection of Raw Material: The raw material, such as plant leaves, roots, or other parts, is selected based on the desired compounds.
Grinding and Blending: The raw material is ground into a fine powder and blended with water.
Extraction: The mixture is subjected to extraction processes such as maceration, infusion, or decoction. This involves soaking the material in water at different temperatures and durations to extract the desired compounds.
Filtration and Centrifugation: The extract is filtered and centrifuged to remove solid residues.
Concentration: The aqueous extract is concentrated using methods like evaporation or freeze-drying to achieve the desired 10:1 ratio.
Industrial Production Methods
In industrial settings, the production of aqueous extracts may involve more sophisticated techniques such as:
Supercritical Fluid Extraction: Using supercritical fluids like carbon dioxide to extract compounds efficiently.
Ultrasound-Assisted Extraction: Utilizing ultrasonic waves to enhance the extraction process.
Pulsed Electric Fields: Applying electric fields to disrupt cell membranes and facilitate extraction.
Chemical Reactions Analysis
Types of Reactions
Aqueous extracts can undergo various chemical reactions, including:
Oxidation: Reaction with oxygen leading to the formation of oxidized products.
Reduction: Gain of electrons resulting in reduced compounds.
Substitution: Replacement of one functional group with another.
Hydrolysis: Breakdown of compounds in the presence of water.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Acids and Bases: Hydrochloric acid, sodium hydroxide.
Solvents: Water, ethanol.
Major Products Formed
The major products formed from these reactions depend on the specific compounds present in the extract. For example, phenolic compounds may form quinones upon oxidation, while hydrolysis of glycosides may release sugars and aglycones.
Scientific Research Applications
Chemistry
Natural Product Isolation: Aqueous extracts are used to isolate and study natural products.
Green Chemistry: Utilized in environmentally friendly chemical processes.
Biology
Antimicrobial Studies: Investigating the antimicrobial properties of plant extracts.
Enzyme Inhibition: Studying the inhibitory effects on various enzymes.
Medicine
Phytotherapy: Used in herbal medicine for their therapeutic properties.
Drug Development: Screening for bioactive compounds that can be developed into drugs.
Industry
Food Industry: Used as natural preservatives and flavoring agents.
Cosmetics: Incorporated into skincare products for their beneficial properties.
Mechanism of Action
The mechanism of action of aqueous extracts depends on the specific bioactive compounds they contain. These compounds may interact with molecular targets such as enzymes, receptors, and ion channels. For example, phenolic compounds may exert antioxidant effects by scavenging free radicals, while alkaloids may interact with neurotransmitter receptors to produce pharmacological effects.
Comparison with Similar Compounds
Similar Compounds
Ethanolic Extracts: Extracts prepared using ethanol as the solvent.
Methanolic Extracts: Extracts prepared using methanol as the solvent.
Hydroalcoholic Extracts: Extracts prepared using a mixture of water and alcohol.
Uniqueness
Aqueous extracts are unique in that they use water as the solvent, making them non-toxic and environmentally friendly. This makes them suitable for applications where safety and sustainability are important considerations. Additionally, aqueous extracts may contain a different profile of compounds compared to extracts prepared with organic solvents, leading to unique biological activities.
Properties
CAS No. |
90045-36-6 |
|---|---|
Molecular Formula |
C14H11N7O6S |
Molecular Weight |
405.35 g/mol |
IUPAC Name |
azane;3,5-dinitro-4-(1-phenyltetrazol-5-yl)sulfanylbenzoic acid |
InChI |
InChI=1S/C14H8N6O6S.H3N/c21-13(22)8-6-10(19(23)24)12(11(7-8)20(25)26)27-14-15-16-17-18(14)9-4-2-1-3-5-9;/h1-7H,(H,21,22);1H3 |
InChI Key |
DGQMWGRCMXFKNE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SC3=C(C=C(C=C3[N+](=O)[O-])C(=O)O)[N+](=O)[O-].N |
Origin of Product |
United States |
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